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Compound of Interest

Compound Name: Ac-ANW-AMC

Cat. No.: B12401284 Get Quote

Essential Safety and Handling Guide for Ac-
ANW-AMC
For Researchers, Scientists, and Drug Development Professionals: Your Go-To Resource for

Laboratory Safety and Chemical Handling of Ac-ANW-AMC.

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Ac-ANW-AMC, a fluorogenic substrate for the β5i/LMP7 subunit of

the 20S immunoproteasome.[1][2][3] Adherence to these procedures is critical to ensure

personal safety and maintain experimental integrity.

Hazard Identification and First Aid
While Ac-ANW-AMC is not classified as hazardous under the Globally Harmonized System

(GHS), it may cause irritation to the mucous membranes, upper respiratory tract, eyes, and

skin.[4] Inhalation, ingestion, or skin absorption may be harmful.[4] The chemical, physical, and

toxicological properties have not been fully investigated.
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Scenario Immediate Action

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen or artificial respiration

by trained personnel and seek immediate

medical attention.

Skin Contact

Wash the affected area with plenty of water and

remove contaminated clothing. If symptoms

occur, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water

while holding eyelids open. Seek professional

medical examination.

Ingestion

If the person is conscious, wash out their mouth

with water. Do not give anything by mouth to an

unconscious person and seek immediate

medical attention.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling Ac-ANW-AMC to prevent

exposure.

PPE Category Recommended Equipment

Hand Protection
Chemical-resistant gloves (e.g., heavy rubber

gloves).

Eye Protection Safety goggles or a face shield.

Respiratory Protection

A NIOSH-approved self-contained breathing

apparatus or respirator should be worn,

especially when handling the powder form, to

avoid breathing dust.

Body Protection A complete protective suit, coveralls, or lab coat.

Foot Protection Chemical-resistant, steel-toe boots or shoes.
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Handling and Storage
Safe Handling Procedures:

Ensure adequate ventilation in the work area.

Avoid breathing dust.

Do not eat, drink, or smoke when using this product.

Prepare a stock solution (e.g., ≥10mM in DMSO) and consider making multiple aliquots to

avoid repeated freeze-thaw cycles.

Storage Conditions:

Upon receipt, store the unopened product at -20°C to -70°C in a manual defrost freezer.

Stock solutions should be stored at -20°C or -80°C and protected from light.

Avoid repeated freeze-thaw cycles.

Storage Temperature Shelf Life of Stock Solution

-20°C Up to 1 month (protect from light).

-80°C Up to 6 months.

Disposal Plan
Dispose of Ac-ANW-AMC and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Avoid release to the environment.

Experimental Protocol: Proteasome Activity Assay
Ac-ANW-AMC is a fluorogenic substrate used to measure the chymotrypsin-like activity of the

immunoproteasome. Upon cleavage by the β5i/LMP7 subunit, fluorescent 7-amino-4-

methylcoumarin (AMC) is released.

Key Experimental Parameters:
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Parameter Value

Excitation Wavelength 340-360 nm

Emission Wavelength 440-460 nm

Working Concentration 10-50 µM

Solubility Soluble in DMSO (e.g., 10mM)

General Procedure:

Lyse cells in a suitable proteasome activity lysis buffer.

Homogenize the cell lysates.

Centrifuge the lysates to pellet cell debris.

Determine the protein concentration of the supernatant.

In a 96-well plate, mix the cell lysate with Ac-ANW-AMC substrate.

Measure the fluorescence kinetically at 37°C using a fluorometer set to the appropriate

excitation and emission wavelengths.
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Ac-ANW-AMC Safe Handling Workflow

Preparation

Handling

Cleanup & Disposal Storage

Assess Hazards & Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Proper Ventilation

Weigh Powdered Compound in Ventilated Enclosure

Prepare Stock Solution (e.g., in DMSO)

Perform Experiment

Decontaminate Work Surfaces Store Aliquots at -20°C or -80°C

Dispose of Waste in Accordance with Regulations

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Protect from Light

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ac-ANW-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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